Cas no 63250-09-9 (3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-)
63250-09-9 structure
Product Name:3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-
CAS No:63250-09-9
MF:C18H30O6
MW:342.427206516266
CID:503187
PubChem ID:91886100
Update Time:2025-04-19
3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-
- 2,3-DINOR THROMBOXANE B2
- 2,3-dinor Thromboxane B2 Lipid Maps MS Standard
- 2,3-DINOR-TXB2
- 9ALPHA,11,15S-TRIHYDROXY-2,3-DINOR-THROMBA-5Z,13E-DIEN-1-OIC ACID
- (Z)-5-[(2R,3S,4S,6R)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]pent-3-enoic acid
- 63250-09-9
- 3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octenyl]-2H-pyran-3-yl]-, (3Z)-
- DTXSID201317171
-
- Inchi: 1S/C18H30O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,18-20,23H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14-,15-,16+,18+/m0/s1
- InChI Key: RJHNVFKNIJQTQF-JORIIADHSA-N
- SMILES: O1[C@H](C[C@@H]([C@H](C/C=C\CC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)O)O
Computed Properties
- Exact Mass: 342.20400
- Monoisotopic Mass: 342.204239
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 107
Experimental Properties
- Color/Form: 。
- Density: 1.209
- Boiling Point: 566.9°C at 760 mmHg
- Flash Point: 199.5°C
- Refractive Index: 1.571
- PSA: 107.22000
- LogP: 1.98920
- Solubility: 。
3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64948-25ug |
2,3-dinor Thromboxane B2 |
63250-09-9 | 98% | 25ug |
¥1312.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64948-50ug |
2,3-dinor Thromboxane B2 |
63250-09-9 | 98% | 50ug |
¥2408.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64948-100ug |
2,3-dinor Thromboxane B2 |
63250-09-9 | 98% | 100ug |
¥4300.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64948-500ug |
2,3-dinor Thromboxane B2 |
63250-09-9 | 98% | 500ug |
¥6830.00 | 2023-09-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1178918-1mg |
2,3-Dinor Thromboxane B2 |
63250-09-9 | 98% | 1mg |
¥13795 | 2023-04-13 |
3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
63250-09-9 (3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-) Related Products
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